Cas no 51318-82-2 ( )

  structure
  structure
Product Name: 
CAS No:51318-82-2
MF:C17H21NO6
MW:335.35174536705
CID:935172
PubChem ID:314878
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 3,5-dimethoxy-4-(3,4,5-trimethoxyphenoxy)aniline
    • AC1L7QI9
    • NSC235171
    • NSC-235171
    • 51318-82-2
    • DTXSID40310998
    •  
    • Inchi： 1S/C17H21NO6/c1-19-12-6-10(18)7-13(20-2)17(12)24-11-8-14(21-3)16(23-5)15(9-11)22-4/h6-9H,18H2,1-5H3
    • InChI Key： NIQCJOZZIBCXDF-UHFFFAOYSA-N
    • SMILES： O(C1C=C(C(=C(C=1)OC)OC)OC)C1C(=CC(=CC=1OC)N)OC

Computed Properties

  • Exact Mass: 335.13693
  • Monoisotopic Mass: 335.13688739g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 81.4Ų

Experimental Properties

  • PSA: 81.4
  • LogP: 3.68530

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